Cas no 103204-69-9 (4-Acetamido-2-methylbenzoic acid)

4-Acetamido-2-methylbenzoic acid Properties

Names and Identifiers

• 4-Acetamido-2-methylbenzoic acid
• RARECHEM AL BO 1473
• o-Toluic acid, 4-acetamido- (6CI)
• Benzoic acid, 4-(acetylamino)-2-methyl-
• 4-(acetylamino)-2-methylbenzoic acid
• 4-acetamido-2-methyl-benzoic acid
• 4-Acetamino-2-methyl-benzoesaeure
• 4-Acetamino-o-toluylsaeure
• 4-Acetylamino-2-methyl-benzoesaeure
• N-acetyl-4-amino-2-methyl-benzoic acid
• 4-Acetamido-o-toluic Acid
• 4'-acetamido-2-methylbenzoicacid
• AQPDTYYKDYMCTH-UHFFFAOYSA-N
• 4-Acetylamino-2-methylbenzoic acid
• 4-acetylamino-2-methyl-benzoic acid
• SBB058914
• 4-Acetamido-2
• DTXSID50370624
• 4-Acetamido-2-methylbenzoic acid, 96%
• SY051116
• Benzoic acid,4-(acetylamino)-2-methyl-
• AKOS009159401
• BP-10615
• 4-Acetamido-2-methylbenzoicacid
• AE-562/43460584
• CS-0186930
• 2-({2-OXO-2-[4-(3-PHENYL-1,2,4-THIADIAZOL-5-YL)PIPERAZINO]ETHYL}THIO)ACETICACID
• D88534
• MFCD02258874
• PS-11353
• 103204-69-9
• SCHEMBL377804
• EN300-901714
• A2838
• benzoic acid, 4-acetylamino-2-methyl-
• 4-acetamido-2-methyl-benzoic Acid
• 4-ACETAMIDO-2-METHYLBENZOIC ACID
• +Expand

• MDL： MFCD02258874
• InChIKey： AQPDTYYKDYMCTH-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO3/c1-6-5-8(11-7(2)12)3-4-9(6)10(13)14/h3-5H,1-2H3,(H,11,12)(H,13,14)
• SMILES： OC(C1C=CC(=CC=1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 193.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 193.074
• Heavy Atom Count: 14
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 16
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 1.72460
• PSA: 66.40000
• Refractive Index: 1.607
• Boiling Point: 421.9±33.0 °C at 760 mmHg
• Melting Point: 237-242 °C (lit.)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 208.9±25.4 °C
• Color/Form: White or yellow powder
• Solubility: Insoluble in water
• Density: 1.3±0.1 g/cm3

4-Acetamido-2-methylbenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： H315+H319
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

4-Acetamido-2-methylbenzoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters